Cas no 2227726-54-5 (rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2227726-54-5
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 6188524
• PubChem ID: 165830377
• Update Time: 2025-11-01

rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid
• 2227726-54-5
• EN300-1919024
• rac-(1R,2R)-2-[2-(3-bromophenyl)ethyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13BrO2/c13-10-3-1-2-8(6-10)4-5-9-7-11(9)12(14)15/h1-3,6,9,11H,4-5,7H2,(H,14,15)/t9-,11-/m1/s1
• InChI Key： KVSHJDQINQHRAC-MWLCHTKSSA-N
• SMILES： BrC1=CC=CC(=C1)CC[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid (CAS No. 2227726-54-5)

Rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid (CAS No. 2227726-54-5) is a chiral compound with significant potential in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a cyclopropane ring and a brominated phenyl substituent, which contribute to its diverse applications in chemical and biological research.

The molecular structure of rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring attached to a carboxylic acid group and a 3-bromophenyl-substituted ethyl chain. The presence of the bromine atom on the phenyl ring provides a versatile functional group that can be readily modified through various chemical reactions, such as substitution and elimination processes. This makes the compound an attractive starting material for the synthesis of more complex molecules with potential pharmaceutical applications.

In recent years, the study of chiral compounds has gained significant attention due to their importance in drug development and asymmetric synthesis. The enantiomeric purity of chiral compounds can significantly influence their biological activity and pharmacological properties. Rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid is a racemic mixture, meaning it contains equal amounts of both enantiomers. However, the ability to separate and isolate individual enantiomers can lead to the development of more effective and safer drugs.

Research into the biological activity of rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid has shown promising results. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes and receptors, which are involved in various physiological processes. For example, it has been reported to inhibit the activity of specific kinases, which are key regulators of cell signaling pathways and are often implicated in diseases such as cancer and neurodegenerative disorders.

The synthetic versatility of rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid has also been explored in depth. Chemists have developed efficient methods for its preparation using both classical organic synthesis techniques and modern catalytic approaches. These methods often involve the use of transition metal catalysts and chiral auxiliaries to achieve high yields and enantioselectivity. The ability to synthesize this compound on a large scale is crucial for its potential application in drug discovery and development.

In addition to its use as a building block in organic synthesis, rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid has been investigated for its potential as a ligand in coordination chemistry. The presence of the carboxylic acid group allows it to form stable complexes with various metal ions, which can be utilized in catalysis, materials science, and bioinorganic chemistry. These complexes have shown interesting properties such as luminescence and magnetic behavior, making them valuable for both fundamental research and practical applications.

The environmental impact of chemical compounds is an important consideration in modern research. Studies on the biodegradability and toxicity of rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid have indicated that it exhibits low toxicity to aquatic organisms and is biodegradable under certain conditions. This makes it a more environmentally friendly option compared to some other synthetic compounds used in similar applications.

In conclusion, rac-(1R,2R)-2-2-(3-bromophenyl)ethylcyclopropane-1-carboxylic acid (CAS No. 2227726-54-5) is a versatile chiral compound with significant potential in various fields of chemistry and biology. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.